Cas no 106300-05-4 (4,4'-Hexamethylenebis[1,1-dimethylpiperaziniumiodide] (6CI,7CI))

• Product name: 4,4'-Hexamethylenebis[1,1-dimethylpiperaziniumiodide] (6CI,7CI)
• CAS No: 106300-05-4
• MF: C₁₈H₄₀N₄^.₂I
• MW: 526.0274
• CID: 228116
• PubChem ID: 3065014

4,4'-Hexamethylenebis[1,1-dimethylpiperaziniumiodide] (6CI,7CI) Chemical and Physical Properties

Names and Identifiers

• 4,4'-Hexamethylenebis[1,1-dimethylpiperaziniumiodide] (6CI,7CI)
• 4-[6-(4,4-dimethylpiperazin-4-ium-1-yl)hexyl]-1,1-dimethylpiperazin-1-ium,diiodide
• 1,6-Bis-(4-methylpiperazino)-hexan-bis-iodmethylat-(4,4')
• 4,4'-Hexamethylenebis(1,1-dimethylpiperazinium iodide)
• AC1MI913
• LS-113764
• SD 211-05
• 106300-05-4
• 4,4'-(Hexane-1,6-diyl)bis(1,1-dimethylpiperazin-1-ium) diiodide
• Piperazinium, 4,4'-hexamethylenebis(1,1-dimethyl-, diiodide
• DTXSID10909979

• Inchi： InChI=1S/C18H40N4.2HI/c1-21(2)15-11-19(12-16-21)9-7-5-6-8-10-20-13-17-22(3,4)18-14-20;;/h5-18H2,1-4H3;2*1H/q+2;;/p-2
• InChI Key： PAHOZSMDIGYFTB-UHFFFAOYSA-L
• SMILES： [I-].[I-].C[N+]1(CCN(CCCCCCN2CC[N+](C)(C)CC2)CC1)C

Computed Properties

• Exact Mass: 525.8204
• Monoisotopic Mass: 566.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 275
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 6.48
• LogP: -4.86780